Cas no 2137676-21-0 (rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 2137676-21-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4640074
• Update Time: 2025-10-29

rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-4-5-11(12)7-8(11)13/h8H,4-7,12H2,1-3H3/t8-,11-/m1/s1
• InChI Key： XSTOWBSLINCVAA-LDYMZIIASA-N
• SMILES： [C@]12([H])[C@](N)(C1)CCCN2C(OC(C)(C)C)=O

Additional information on rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate

Rac-Tert-butyl (1R,6R)-6-Amino-2-Azabicyclo[4.1.0]Heptane-2-Carboxylate: A Comprehensive Overview

The compound with CAS number 2137676-21-0, known as rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate consists of a bicyclic framework with an amino group and a tert-butyl ester moiety. The stereochemistry at the 1R and 6R positions plays a critical role in determining its pharmacokinetic properties and biological activity. Researchers have employed advanced computational methods to model the interactions of this compound with target proteins, revealing potential binding affinities that could be leveraged for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate. These methods often involve multi-step reactions, including ring-forming processes and stereo-selective manipulations, to achieve the desired bicyclic structure. The use of chiral catalysts has been particularly effective in ensuring high enantiomeric purity, which is essential for pharmacological studies.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting potential utility in treating conditions like arthritis and other inflammatory disorders.

The pharmacokinetic profile of rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate has been extensively studied to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for determining its suitability as a drug candidate.

Furthermore, recent research has focused on the environmental impact of this compound. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This information is crucial for regulatory compliance and sustainable drug development practices.

In conclusion, rac-tert-butyl (1R,6R)-6-amino-2-azabicyclo[4.1.0]heptane-2-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool for developing innovative therapeutic agents.